Cas no 603-79-2 (2,3-Dimethylbenzoic Acid)

• Product Name: 2,3-Dimethylbenzoic Acid
• CAS No: 603-79-2
• MF: C₁₂H₁₈O₂Si
• MW: 222.3556
• MDL: MFCD00002479
• CID: 38727
• PubChem ID: 11782
• Update Time: 2025-11-02

2,3-Dimethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylbenzoic acid
• 2,3- twoMethyl benzoic acid
• Medetomidine Impurity 7
• 2,3-dimethyl-benzoicaci
• Hemellitic acid
• RARECHEM AL BO 0357
• 2,3-Dimethylbenzoic
• 2,3-dimethylbenzene carboxylic acid
• 2,3-Dimethyl-benzoesaeure
• dimethylbenzoic acid
• O-XYLENE-3-CARBOXYLIC ACID
• vic.-o-xylylic acid
• AATIRGOOSXTGFF-UHFFFAOYSA-N
• Trimethylsilyl 2,3-dimethylbenzoate
• Benzoic acid,3-dimethyl-
• NSC-407533
• NS00034348
• 2,3-dimethyl benzoic acid
• 7IRP8CA267
• AC-3248
• Medetomidine Impurity 12
• W-105255
• 2,3-Dimethylbenzoic acid, purum, >=97.0% (T)
• CHEBI:64823
• Benzoic acid, 2,3-dimethyl-
• NSC407533
• BRN 0971590
• UNII-7IRP8CA267
• 2,3-dimethylbenzenecarboxylic acid
• D2221
• EINECS 210-058-0
• AN-584/43413323
• EN300-17252
• SY004805
• Q27133467
• 603-79-2
• 2,3-Dimethylbenzoic acid, 98%
• Z56899190
• 2,3-DiMethyl-Benzoic Acid
• 2,3-Dimethylbenzoicacid
• CS-M0913
• methyl m-toluic acid
• 4-09-00-01797 (Beilstein Handbook Reference)
• NSC 407533
• DTXCID70131552
• TS-03570
• MFCD00002479
• AKOS000119378
• DTXSID50209061
• NCIOpen2_003657
• SCHEMBL56188
• 2,3-Dimethylbenzoic Acid

• MDL： MFCD00002479
• Inchi： 1S/C12H18O2Si/c1-9-7-6-8-11(10(9)2)12(13)14-15(3,4)5/h6-8H,1-5H3
• InChI Key： AATIRGOOSXTGFF-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])OC(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H])=O
• BRN： 971590

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.0937 (estimate)
• Melting Point: 144.0 to 147.0 deg-C
• Boiling Point: 281.5℃ at 760 mmHg
• Flash Point: 129.6℃
• Refractive Index: 1.5188 (estimate)
• PSA: 37.30000
• LogP: 2.00160
• Solubility: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,3-Dimethylbenzoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• RTECS：DG8734000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,3-Dimethylbenzoic Acid

2,3-Dimethylbenzoic Acid: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications

2,3-Dimethylbenzoic Acid, also known by its CAS number 603-79-2, is a substituted aromatic carboxylic acid that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound belongs to the class of benzoic acid derivatives, which are characterized by a benzene ring fused with a carboxylic acid group. The introduction of methyl groups at the 2- and 3-positions of the benzene ring imparts unique electronic and steric properties to the molecule, making it a versatile building block for the development of pharmaceuticals, polymers, and functional materials.

Recent studies have highlighted the role of 2,3-Dimethylbenzoic Acid in the design of bioactive molecules with potential therapeutic applications. For instance, a 2023 publication in Organic & Biomolecular Chemistry demonstrated its utility as a scaffold for the synthesis of anti-inflammatory agents. The compound's ability to modulate lipid metabolism and inhibit pro-inflammatory cytokine production has been linked to its structural features, particularly the steric hindrance caused by the methyl substituents. This finding underscores the importance of 2,3-Dimethylbenzoic Acid in the development of targeted therapies for chronic inflammatory diseases.

The synthesis of 2,3-Dimethylbenzoic Acid has been extensively explored in both academic and industrial settings. Traditional methods often involve the Friedel-Crafts acylation of benzene derivatives, while modern approaches leverage catalytic strategies to improve yield and selectivity. A 2024 study published in Green Chemistry reported the use of a heterogeneous catalyst system to achieve high-purity 2,3-Dimethylbenzoic Acid with minimal byproduct formation. This advancement aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

From a structural perspective, 2,3-Dimethylbenzoic Acid exhibits a planar aromatic core with conjugated π-electron systems, which contribute to its stability and reactivity. The presence of the carboxylic acid group introduces polarity to the molecule, enabling interactions with biological targets such as enzymes and receptors. Computational studies have further revealed that the molecule's electronic distribution is influenced by the methyl groups, leading to unique spectroscopic properties that can be exploited for analytical applications.

Applications of 2,3-Dimethylbenzoic Acid extend beyond pharmaceuticals into the realm of materials science. Researchers have explored its potential as a precursor for the synthesis of conductive polymers and functional coatings. A 2023 study in Advanced Materials Interfaces demonstrated its use in creating thin-film sensors with enhanced sensitivity to environmental pollutants. These findings highlight the compound's adaptability across diverse scientific disciplines.

Recent advances in synthetic methodologies have enabled the modification of 2,3-Dimethylbenzoic Acid to incorporate functional groups that enhance its biological activity. For example, the introduction of hydroxyl or amino groups has been shown to improve the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems. Such modifications are critical for optimizing the therapeutic potential of the molecule while minimizing adverse effects.

The role of 2,3-Dimethylbenzoic Acid in environmental science is also gaining attention. Studies have investigated its behavior in aqueous systems and its potential for use in green chemistry applications. A 2024 report in Environmental Science & Technology highlighted its ability to act as a stabilizer in biodegradable polymer formulations, contributing to the development of eco-friendly materials. This application aligns with global efforts to reduce the environmental impact of synthetic chemicals.

From a pharmacological standpoint, 2,3-Dimethylbenzoic Acid has been studied for its potential to modulate metabolic pathways. Research published in Pharmacological Reports (2023) suggested that the compound may influence lipid metabolism by interacting with key enzymes involved in fatty acid oxidation. These findings open new avenues for its use in the treatment of metabolic disorders such as obesity and type 2 diabetes.

Challenges in the utilization of 2,3-Dimethylbenzoic Acid include the need for precise control over its chemical environment to ensure optimal reactivity and selectivity. Ongoing research focuses on developing advanced analytical techniques to monitor its behavior in complex systems. For instance, high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have become indispensable tools for characterizing the compound's interactions with biological and synthetic matrices.

The versatility of 2,3-Dimethylbenzoic Acid is further exemplified by its incorporation into supramolecular assemblies. A 2023 study in Chemical Communications demonstrated its ability to self-assemble into nanoscale structures with tunable properties, which have potential applications in nanotechnology and biomedicine. These self-assembly behaviors are influenced by the molecular architecture and the nature of the surrounding environment, offering opportunities for the design of smart materials.

As the field of organic chemistry continues to evolve, 2,3-Dimethylbenzoic Acid remains a focal point for innovation. Its unique structural features and functional versatility make it a valuable resource for researchers seeking to develop novel compounds with diverse applications. The ongoing exploration of its properties and potential uses is expected to yield further breakthroughs in both fundamental and applied sciences.

In conclusion, 2,3-Dimethylbenzoic Acid (CAS 603-79-2) is a compound with significant scientific and practical relevance. Its role in medicinal chemistry, materials science, and environmental applications underscores its importance in modern research. As new methodologies and technologies continue to emerge, the potential of this compound is likely to expand, contributing to advancements in multiple disciplines.

For further information on the synthesis, properties, and applications of 2,3-Dimethylbenzoic Acid, researchers are encouraged to consult recent publications in peer-reviewed journals and to engage with ongoing studies in the field. The continued exploration of this compound will undoubtedly lead to new discoveries and innovations that benefit both science and society.